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Compound of Interest

Compound Name: Aureothin

Cat. No.: B1665325 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of aureothin, a potent antibiotic and nematicidal agent. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. Aureothin is a hazardous substance and must be handled with care by trained

professionals in a controlled laboratory setting.

Hazard Identification and Safety Data
Aureothin presents significant health and environmental hazards. It is crucial to be fully aware

of its toxicological properties before handling.

Hazard Category Classification Source

Acute Oral Toxicity Fatal if swallowed (Category 2) [1][2]

Acute Dermal Toxicity
Fatal in contact with skin

(Category 2)
[1][2]

Acute Inhalation Toxicity Harmful if inhaled (Category 4) [1][2]

Eye Irritation
Causes serious eye irritation

(Category 2A)
[1][2]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects
[3]
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Personal Protective Equipment (PPE) and Handling
Protocols
Strict adherence to safety protocols is mandatory when working with aureothin to minimize

exposure risk.

Handling Aureothin:

Avoid Contact: Prevent any contact with skin, eyes, and clothing.[1]

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[3]

Ingestion and Inhalation: Avoid ingestion and inhalation of the powder or any aerosols.[1]

Personal Hygiene: Do not eat, drink, or smoke in areas where aureothin is handled. Wash

hands and any exposed skin thoroughly after handling.[1][3]

Storage: Store aureothin in a tightly sealed container in a cool, well-ventilated area.

Recommended storage temperatures are -20°C for the powdered form and -80°C when in

solvent.[3] Keep away from incompatible materials such as strong acids, alkalis, and

oxidizing agents.[3]

Required Personal Protective Equipment (PPE):

Gloves: Wear compatible chemical-resistant gloves.[1]

Eye Protection: Use chemical safety goggles or a face shield.[1]

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: If working outside a fume hood or if there is a risk of aerosolization,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Spill and Exposure Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

First Aid Measures:
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If Swallowed: Immediately call a poison control center or doctor. Do not induce vomiting.[1]

[2]

If on Skin: Gently wash with plenty of soap and water. Immediately remove contaminated

clothing.[1]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. Call a poison control center or doctor if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[1]

Spill Containment and Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear all required PPE, including respiratory protection.

Prevent the spill from entering drains or waterways.[1][3]

For solid spills, carefully collect the material without creating dust.

For liquid spills, absorb with an inert, non-combustible material (e.g., sand, earth,

vermiculite).

Place the collected material into a suitable, labeled container for hazardous waste disposal.

[1]

Thoroughly clean the contaminated area.

Aureothin Disposal Workflow
The following diagram illustrates the step-by-step procedure for the safe disposal of aureothin
waste.
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Preparation & Handling Waste Collection

Prohibited Actions

Wear Full PPE
(Gloves, Goggles, Lab Coat,

Respirator as needed)

Handle in Ventilated Area
(Fume Hood)

Collect Aureothin Waste
(Solid, Liquid, Contaminated Materials)

Place in Labeled,
Approved Hazardous

Waste Container

Option 1:
Dissolve in a combustible solvent
and burn in a chemical incinerator

with an afterburner.

Primary Method

Option 2:
Dispose of through an

approved waste disposal plant.

Alternative

Do NOT discharge
into drains or
environment.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of aureothin waste.

Detailed Disposal Protocol
Aureothin and any materials contaminated with it are considered hazardous waste and must

be disposed of accordingly.

Segregation of Waste:

Keep aureothin waste separate from other chemical waste streams to avoid potential

reactions.[4]

Contaminated materials such as gloves, pipette tips, and labware must also be treated as

hazardous waste.

Waste Collection:
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Collect all aureothin waste in a designated, properly labeled, and sealed container. The

container should be compatible with the waste type (solid or liquid).

The label should clearly indicate "Hazardous Waste" and "Aureothin."

Disposal Method:

The recommended method of disposal is to dissolve or mix the aureothin waste with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

an exhaust air scrubber.[1]

Alternatively, the sealed waste container must be sent to an approved hazardous waste

disposal plant.[3] Follow all local, state, and federal regulations for hazardous waste

disposal.[1]

Prohibited Disposal:

Under no circumstances should aureothin or its containers be disposed of in regular trash

or poured down the drain.[1] Aureothin is very toxic to aquatic life, and release into the

sewer system or the environment can have severe long-lasting consequences.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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